4-Fluoro-3-(2-methoxyethoxy)benzaldehyde

• IUPAC Name: 4-fluoro-3-(2-methoxyethoxy)benzaldehyde
• InChI: InChI=1S/C10H11FO3/c1-13-4-5-14-10-6-8(7-12)2-3-9(10)11/h2-3,6-7H,4-5H2,1H3
• InChI Key: SVDCHKDSCPVMGN-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=CC(=C1)C=O)F
• Molecular Formula: C10H11FO3
• Molecular Weight: 198.19 g/mol

Description

4-Fluoro-3-(2-methoxyethoxy)benzaldehyde is a fluorinated aromatic aldehyde with a benzaldehyde backbone substituted at positions 3 and 4. The fluorine atom at position 4 and the 2-methoxyethoxy group (-OCH₂CH₂OCH₃) at position 3 confer distinct electronic and steric properties, making it a versatile intermediate in medicinal chemistry and organic synthesis. Its molecular formula is C₁₀H₁₁FO₃, with a molecular weight of 198.19 g/mol. This compound has been utilized in the synthesis of bioactive acrylonitriles with demonstrated activity against hepatoma cells, highlighting its relevance in anticancer research .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

The following table and discussion compare 4-Fluoro-3-(2-methoxyethoxy)benzaldehyde with five structurally related benzaldehyde derivatives, focusing on substituent effects, applications, and research findings.

Table 1: Key Properties of 4-Fluoro-3-(2-methoxyethoxy)benzaldehyde and Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Applications/Findings
4-Fluoro-3-(2-methoxyethoxy)benzaldehyde	C₁₀H₁₁FO₃	198.19	-F (4), -OCH₂CH₂OCH₃ (3)	Anticancer agent precursor (hepatoma cell studies)
3-Fluoro-4-(2-methoxyethoxy)benzaldehyde	C₁₀H₁₁FO₃	198.19	-F (3), -OCH₂CH₂OCH₃ (4)	Positional isomer; potential differences in bioactivity due to substituent orientation
4-Fluoro-3-methoxybenzaldehyde	C₈H₇FO₂	154.14	-F (4), -OCH₃ (3)	Simpler substituent; used in organic synthesis and fluorinated hydrazones
4-Fluoro-3-(trifluoromethyl)benzaldehyde	C₈H₄F₄O	192.11	-F (4), -CF₃ (3)	Pharmaceutical intermediate (nucleophilic substitution reactions)
3,4-Bis(2-methoxyethoxy)benzaldehyde	C₁₂H₁₆O₅	240.25	-OCH₂CH₂OCH₃ (3 and 4)	Increased hydrophilicity; applications in materials science

Substituent Effects on Reactivity and Bioactivity

4-Fluoro-3-(2-methoxyethoxy)benzaldehyde

• The 2-methoxyethoxy group enhances solubility in polar solvents compared to simpler methoxy derivatives. Its electron-donating ether linkage may stabilize intermediates in nucleophilic aromatic substitution reactions, facilitating the synthesis of acrylonitriles with cytotoxic properties .
• In hepatoma cell studies, derivatives of this compound exhibited high activity, suggesting that the 2-methoxyethoxy group contributes to membrane permeability or target binding .

3-Fluoro-4-(2-methoxyethoxy)benzaldehyde

• As a positional isomer, the fluorine and 2-methoxyethoxy groups swap positions.

4-Fluoro-3-methoxybenzaldehyde

• Replacing the 2-methoxyethoxy group with a methoxy (-OCH₃) reduces steric bulk and hydrophilicity. This compound is a precursor to fluorinated hydrazones with antibacterial properties, where the smaller substituent may favor interactions with bacterial enzymes .

4-Fluoro-3-(trifluoromethyl)benzaldehyde

• The electron-withdrawing trifluoromethyl (-CF₃) group increases electrophilicity at the aldehyde position, enhancing reactivity in condensation reactions. This compound is critical in synthesizing fluorinated imines and hydrazones for pharmaceutical applications .

3,4-Bis(2-methoxyethoxy)benzaldehyde

• The dual 2-methoxyethoxy groups significantly improve solubility in aqueous media. This property is advantageous in materials science for designing hydrophilic polymers or coatings .